Cas no 84560-01-0 (3-Octanone,8-hydroxy-2,6-dimethyl-)

3-Octanone,8-hydroxy-2,6-dimethyl- structure
84560-01-0 structure
Product Name:3-Octanone,8-hydroxy-2,6-dimethyl-
CAS No:84560-01-0
MF:C10H20O2
MW:172.264603614807
CID:723998
PubChem ID:3019961
Update Time:2025-04-19

3-Octanone,8-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Octanone,8-hydroxy-2,6-dimethyl-
    • 8-hydroxy-2,6-dimethyloctan-3-one
    • DTXSID201004843
    • 1-hydroxy-3,7-di-methyloctan-6-one
    • EINECS 283-188-9
    • NS00060839
    • 84560-01-0
    • Inchi: 1S/C10H20O2/c1-8(2)10(12)5-4-9(3)6-7-11/h8-9,11H,4-7H2,1-3H3
    • InChI Key: DCMADGNDUAGIQQ-UHFFFAOYSA-N
    • SMILES: OCCC(C)CCC(C(C)C)=O

Computed Properties

  • Exact Mass: 172.146
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.911
  • Boiling Point: 273.1°C at 760 mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.44
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